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Compound of Interest

Compound Name: ReACp53

Cat. No.: B1150034 Get Quote

For Immediate Implementation: Researchers, scientists, and drug development professionals

handling ReACp53, a cell-penetrating peptide inhibitor of p53 amyloid formation, must adhere

to stringent safety protocols to mitigate risks and ensure a secure laboratory environment. This

guide provides essential, immediate safety and logistical information, including operational and

disposal plans, to facilitate the safe and effective use of this compound in your research.

Hazard Identification and Personal Protective
Equipment (PPE)
ReACp53 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects[1]. Therefore, meticulous handling and the use of appropriate personal protective

equipment are paramount.
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PPE Component Specification Rationale

Gloves

Chemotherapy-grade,

disposable nitrile or latex

gloves.

To prevent skin contact with

the peptide.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from potential

splashes or aerosols.

Lab Coat A clean, buttoned lab coat.
To protect personal clothing

and skin from contamination.

Respiratory Protection

Use in a well-ventilated area. A

fume hood is recommended

when handling the powder

form to avoid aerosol

formation.[1]

To prevent inhalation of the

powder or aerosols.

Safe Handling and Storage protocols
Adherence to proper handling and storage procedures is critical to maintaining the integrity of

ReACp53 and ensuring the safety of laboratory personnel.

Operational Plan: Step-by-Step Handling Guide
Preparation: Before handling, ensure all necessary PPE is donned correctly. Work should be

conducted in a designated and properly ventilated area, preferably within a chemical fume

hood, especially when handling the powdered form[1].

Reconstitution: If working with the powdered form, carefully weigh the required amount in a

contained environment to minimize dust generation. When dissolving the peptide, add the

solvent slowly and cap the vial securely before agitation.

Use in Experiments: When using ReACp53 in cell culture or other experimental systems,

handle it as a potentially hazardous substance. Avoid creating aerosols.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water[1]. Decontaminate all work surfaces and equipment.
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Storage Conditions
Form Storage Temperature Additional Notes

Powder -20°C

Keep container tightly sealed

in a cool, well-ventilated area.

[1]

In Solvent -80°C
Keep container tightly sealed.

[1]

Disposal Plan
Proper disposal of ReACp53 and associated waste is crucial to prevent environmental

contamination, given its high toxicity to aquatic life[1].

Waste Type Disposal Procedure

Unused ReACp53

Dispose of as hazardous chemical waste in

accordance with local, state, and federal

regulations. Do not discard down the drain.

Contaminated Labware (e.g., pipette tips, tubes)

Place in a designated hazardous waste

container for incineration or other approved

disposal methods.

Contaminated PPE (e.g., gloves, lab coat)
Remove and dispose of as hazardous waste.

Do not launder lab coats with personal clothing.
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Caption: Workflow for the safe handling of ReACp53 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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